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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

LY 303511 hydrochloride is supplied as a crystalline solid. Its solubility profile is driven by the

protonation state of the piperazine nitrogen.

Table 1: Physicochemical Specifications
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Property Specification

Chemical Name
8-phenyl-2-(1-piperazinyl)-4H-1-benzopyran-4-

one hydrochloride

Common Name LY 303511 HCl

CAS Number
854127-90-5 (HCl salt); 154447-38-8 (Free

base)

Molecular Formula
(Note: Often supplied as Dihydrochloride

)

Molecular Weight
~342.82 g/mol (Mono-HCl); ~379.29 g/mol (Di-

HCl)

Appearance Pale yellow to off-white solid

Primary Target
Negative Control for PI3K (Inactive against

PI3K)

Secondary Targets
Channels (

), CK2, mTOR/S6K (PI3K-independent)

Section 2: Structural Analysis & Mechanism
The utility of LY 303511 stems from its structural homology to LY 294002.[2][3][4] The critical

difference lies in the oxygen-to-nitrogen substitution in the heterocycle attached to the

chromone core.

Figure 1: Structural & Functional Divergence This diagram illustrates the structural relationship

and divergent signaling pathways between the inhibitor and its control.
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Caption: LY 303511 retains off-target activities (Kv channels, ROS) of LY 294002 but lacks

PI3K affinity.

Section 3: Solubility & Reconstitution Protocols
LY 303511 hydrochloride is hydrophobic and requires organic solvents or acidic aqueous

buffers for solubilization. It is insoluble in neutral water.

Protocol A: Preparation of Stock Solution (DMSO or
Ethanol)
Best for: Cell culture spikes, biochemical assays. Solubility Limit: ~100 mM (DMSO or Ethanol).

Calculate Mass: Determine the required mass for a 10 mM to 50 mM stock.

Example: To make 1 mL of 10 mM stock (using MW 379.29 for 2HCl), weigh 3.79 mg.

Solvent Addition: Add high-grade anhydrous DMSO (or Ethanol) to the vial.

Vortex: Vortex vigorously for 30–60 seconds. The solution should be clear and yellow.

Troubleshooting: If particulates remain, sonicate in a water bath at 30°C for 5 minutes.

Aliquot: Dispense into light-protective (amber) microtubes to avoid freeze-thaw degradation.

Protocol B: Preparation of Aqueous Stock (Acidic)
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Best for: Animal studies or solvent-sensitive assays. Solubility Limit: ~100 mM in 1 eq.[1] HCl.

Acidification: Dissolve the solid in 0.1 N HCl or 1 equivalent of HCl.

Dilution: Once fully dissolved, dilute with PBS or saline to the working concentration.

Warning: Rapid dilution into neutral pH buffers may cause precipitation. Ensure the final

concentration is below the solubility limit for the pH.

Table 2: Solubility Matrix

Solvent Max Solubility Comments

DMSO 100 mM
Preferred solvent. Stable at

-20°C.

Ethanol 100 mM
Good alternative. Evaporates

faster.

Water (pH 7) Insoluble Do not use.

1 eq. HCl 100 mM
Useful for creating aqueous

formulations.

Section 4: Stability & Storage
Proper storage is critical to prevent hydrolysis or oxidation of the piperazine ring.

Solid State Stability:

Temperature: Store at -20°C (preferred) or +4°C.

Shelf Life:

2 years if desiccated and protected from light.

Hygroscopy: The hydrochloride salt is hygroscopic. Equilibrate the vial to room temperature

before opening to prevent moisture condensation.

Solution Stability:
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DMSO/Ethanol Stocks: Stable at -80°C for 6 months or -20°C for 1 month.

Freeze-Thaw: Limit to < 3 cycles.

Working Solutions: Prepare fresh. Diluted aqueous solutions are unstable and should be

used within 24 hours.

Figure 2: Storage & Handling Workflow Decision tree for optimal storage and reconstitution.
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Caption: Workflow ensuring compound integrity from receipt to experimental application.

Section 5: Biological Application & Controls
When using LY 303511 as a negative control, experimental design must account for its specific

pharmacological profile.

Concentration Matching: Use LY 303511 at the same concentration as LY 294002 (typically

10–50

).

Interpretation of Results:

Scenario A: LY 294002 inhibits the effect, but LY 303511 does not.[1][2]

Conclusion: The effect is likely PI3K-dependent.

Scenario B: Both LY 294002 and LY 303511 inhibit the effect.[2]
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Conclusion: The effect is PI3K-independent.[1][2][5][6] It may involve

channels, CK2, or other off-target mechanisms.

Specific Off-Target Alerts:

Ion Channels: If studying neuronal excitability or insulin secretion (beta-cells), be aware

that LY 303511 blocks

currents (

).[2]

Apoptosis: LY 303511 can induce

production, potentially confounding ROS-sensitive assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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